![molecular formula C15H15Cl2NO3S B288368 N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide](/img/structure/B288368.png)
N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, commonly known as DCM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DCM is a sulfonamide derivative that has been synthesized using various methods and has shown promising results in scientific research.
Mechanism of Action
DCM inhibits carbonic anhydrase IX by binding to the active site of the protein, thereby preventing the conversion of carbon dioxide to bicarbonate. This results in the accumulation of carbon dioxide, leading to acidosis and ultimately, cell death. DCM has also been shown to inhibit other carbonic anhydrase isoforms, including carbonic anhydrase II, which is involved in various physiological processes.
Biochemical and Physiological Effects
DCM has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce the invasiveness of cancer cells. DCM has also been shown to reduce inflammation and oxidative stress, which are implicated in various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using DCM in lab experiments is its specificity for carbonic anhydrase IX, which makes it a valuable tool for studying the role of this protein in various physiological processes. However, DCM has some limitations, including its low solubility in water, which makes it difficult to administer in vivo. DCM is also relatively unstable, and it requires careful handling to avoid degradation.
Future Directions
There are several future directions for the study of DCM. One potential application is in the development of cancer therapeutics that target carbonic anhydrase IX. DCM may also have applications in the treatment of other diseases, including cardiovascular disease and neurodegenerative diseases. Further research is needed to elucidate the mechanisms of action of DCM and to develop more effective methods for its administration in vivo.
Synthesis Methods
DCM can be synthesized using different methods, including the reaction of 2,3-dichloroaniline with 5-methoxy-2,4-dimethylbenzenesulfonyl chloride in the presence of a base. Another method involves the reaction of 2,3-dichloroaniline with 5-methoxy-2,4-dimethylbenzenesulfonyl isocyanate. The synthesis of DCM is a complex process, and it requires a skilled chemist to obtain a pure compound.
Scientific Research Applications
DCM has been extensively studied for its potential applications in scientific research. It has been shown to inhibit carbonic anhydrase IX, which is a protein that is overexpressed in various types of cancer. DCM has also been used as a tool to study the role of carbonic anhydrase in various physiological processes, including acid-base balance, respiration, and ion transport.
properties
Molecular Formula |
C15H15Cl2NO3S |
---|---|
Molecular Weight |
360.3 g/mol |
IUPAC Name |
N-(2,3-dichlorophenyl)-5-methoxy-2,4-dimethylbenzenesulfonamide |
InChI |
InChI=1S/C15H15Cl2NO3S/c1-9-7-10(2)14(8-13(9)21-3)22(19,20)18-12-6-4-5-11(16)15(12)17/h4-8,18H,1-3H3 |
InChI Key |
ZTNFILAKRJFMOI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl)C |
Canonical SMILES |
CC1=CC(=C(C=C1OC)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.